Cyclopenta-1,3-diene;iron(3+);tetrafluoroborate
Overview
Description
Synthesis Analysis
The synthesis of related organometallic compounds often involves reactions between dienes and iron carbonyls. For instance, tetrafluoroethylene reacts with tricarbonyl(diene)iron complexes under UV irradiation to afford π-allylic iron(II) complexes. The synthesis approach could involve similar strategies, adapting conditions to incorporate tetrafluoroborate instead of other ligands or leaving groups (Bond, Lewis, & Green, 1975).
Molecular Structure Analysis
Molecular structures of iron complexes are generally determined by spectroscopic methods and X-ray crystallography. For example, a crystal structure analysis of a similar iron complex, cyclopentadienyl(1,4-dimethyl-1,4-diboracyclohexa-2,5-diene)cobalt, provides insights into the coordination environment around the metal center and the geometry of the ligand (Herberich, Hessner, Beswetherick, Howard, & Woodward, 1980).
Chemical Reactions and Properties
The chemical reactions and properties of such complexes generally involve π-allylic transformations, additions, and cyclizations. For instance, tricarbonyl(diene)iron complexes react with various ligands to form adducts through π-allylic linkages and undergo transformations that are characteristic of organometallic compounds of this nature (Green, Lewis, Daly, & Sanz, 1975).
Scientific Research Applications
Catalysis and Organic Synthesis
Compounds similar to Cyclopenta-1,3-diene;iron(3+) complexes are widely used in catalysis, particularly in facilitating cycloaddition reactions. Rossi et al. (2017) discuss the utilization of vinylindoles in cycloaddition reactions, highlighting the significance of transition metal catalysts in promoting [4+2] cycloadditions with high levels of diastereoselectivity and enantioselectivity (Rossi, Abbiati, & Pirovano, 2017). Such catalysts, by analogy, suggest that complexes like Cyclopenta-1,3-diene;iron(3+) could find similar applications in enhancing reaction efficiencies and selectivities in organic synthesis.
Water and Wastewater Treatment
The research by Yates, Zbořil, and Sharma (2014) on ferrate(VI) compounds illustrates the potential of iron-based compounds in water treatment technologies. These compounds, due to their strong oxidation capabilities, can degrade a wide range of contaminants, offering a cleaner alternative to traditional treatment chemicals (Yates, Zbořil, & Sharma, 2014). By extension, iron(III)-based complexes, depending on their oxidative properties, might be explored for similar applications in decontaminating water sources.
Photoluminescence and Magnetic Properties for Biomedical Applications
The review by Hogue, Singh, and Brooker (2018) on spin crossover in iron(II) complexes highlights the importance of iron-based compounds in developing materials for displays, sensors, and memory components due to their photoluminescence and magnetic properties (Hogue, Singh, & Brooker, 2018). This suggests a potential research avenue for Cyclopenta-1,3-diene;iron(3+) complexes in exploring their photophysical properties for applications in biomedical imaging and therapy.
Environmental Remediation
The work on iron oxide catalysts for Fenton and Fenton-like reactions by Pereira, Oliveira, and Murad (2012) demonstrates the role of iron in environmental remediation processes. Iron oxides catalyze the degradation of pollutants through radical generation, indicating that iron-based complexes may also be effective in similar oxidative degradation pathways (Pereira, Oliveira, & Murad, 2012).
Safety And Hazards
properties
IUPAC Name |
cyclopenta-1,3-diene;iron(3+);tetrafluoroborate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C5H5.BF4.Fe/c2*1-2-4-5-3-1;2-1(3,4)5;/h2*1-5H;;/q3*-1;+3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HOUMJOPJFCQTEL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](F)(F)(F)F.[CH-]1C=CC=C1.[CH-]1C=CC=C1.[Fe+3] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10BF4Fe |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.84 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cyclopenta-1,3-diene;iron(3+);tetrafluoroborate | |
CAS RN |
1282-37-7 |
Source
|
| Record name | Ferrocenium tetrafluoroborate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1282-37-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ferrocenium, tetrafluoroborate(1-) (1:1) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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